3-(2-methoxyphenyl)-2-((2-oxo-2-phenylethyl)thio)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one
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Description
3-(2-methoxyphenyl)-2-((2-oxo-2-phenylethyl)thio)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C21H18N2O3S2 and its molecular weight is 410.51. The purity is usually 95%.
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Scientific Research Applications
Antitumor Activity
Researchers have synthesized a range of thieno[3,2-d]pyrimidine derivatives, including compounds structurally similar to the one mentioned, which displayed potent anticancer activity against various human cancer cell lines. This includes breast adenocarcinoma (MCF-7), cervical carcinoma (HeLa), and colonic carcinoma (HCT-116). Some of these compounds were found to be nearly as active as the chemotherapy drug doxorubicin, highlighting their potential as antitumor agents (Hafez & El-Gazzar, 2017).
Antifungal Effect
Another study focused on derivatives of 4-chloro-6-methoxy-N,N-dimethylpyrimidin-2-amine, showing significant antifungal effects against strains like Aspergillus terreus and Aspergillus niger. This suggests the potential of these compounds in developing new antifungal agents, which is crucial for addressing drug-resistant fungal infections (N. N. Jafar et al., 2017).
Synthesis and Pharmacological Properties
The synthesis of novel oxo pyrimido pyrimidine derivatives and their evaluation in various pharmacological applications have been explored, indicating a broad spectrum of biological activities. This encompasses the development of compounds with modified functionalities to improve pharmacological profiles, highlighting the versatility of pyrimidinone derivatives in drug development (Madhav S. Jadhav et al., 2022).
Anticonvulsant Activity
Another significant application is in the field of neurology, where derivatives of 6-methyl-2-((2-oxo-2-arylethyl)thio)pyrimidin-4(3H)-one have been synthesized and evaluated for anticonvulsant activity. This research offers promising insights into the development of new anticonvulsant drugs, demonstrating the potential of these compounds in treating epilepsy and related disorders (H. Severina et al., 2019).
properties
IUPAC Name |
3-(2-methoxyphenyl)-2-phenacylsulfanyl-6,7-dihydrothieno[3,2-d]pyrimidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18N2O3S2/c1-26-18-10-6-5-9-16(18)23-20(25)19-15(11-12-27-19)22-21(23)28-13-17(24)14-7-3-2-4-8-14/h2-10H,11-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SKEFTSKHDFWGMQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1N2C(=O)C3=C(CCS3)N=C2SCC(=O)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18N2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.